Cas no 65863-03-8 (diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane)

• Product Name: diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
• CAS No: 65863-03-8
• MF: C₁₂H₂₁N₂O₃PS
• MW: 304.345502614975
• CID: 962679
• Update Time: 2024-06-12

diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane Chemical and Physical Properties

Names and Identifiers

• diethoxy-(6-methyl-2-propan-2-yl-pyrimidin-4-yl)oxy-sulfanylidene-phosphorane
• diethoxy-(6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-sulfanylidene-λ⁵-phosphane
• Ciazinon
• Dassitox
• Diazajet
• Diazinone
• Diazitol
• Dimpylat
• Dimpylate
• Neocidol
• Oleodiazinon
• Ai3-19507

• Inchi： 1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3
• InChI Key： FHIVAFMUCKRCQO-UHFFFAOYSA-N
• SMILES： S=P(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC1C([H])=C(C([H])([H])[H])N=C(C([H])(C([H])([H])[H])C([H])([H])[H])N=1

Computed Properties

• Exact Mass: 304.10105
• Monoisotopic Mass: 304.10105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.6

Experimental Properties

• Boiling Point: 83-84 deg C @ 2X10-3 mm Hg
• PSA: 95.37000
• LogP: 4.23530